![molecular formula C10H16O2 B082012 4,4,7,7-Tetramethyl-3-oxabicyclo[4.1.0]heptan-2-one CAS No. 14087-71-9](/img/structure/B82012.png)
4,4,7,7-Tetramethyl-3-oxabicyclo[4.1.0]heptan-2-one
Overview
Description
4,4,7,7-Tetramethyl-3-oxabicyclo[4.1.0]heptan-2-one is a chemical compound with the molecular formula C10H16O2 . It is a complex organic molecule that falls under the category of oxabicyclic compounds .
Molecular Structure Analysis
The molecular structure of 4,4,7,7-Tetramethyl-3-oxabicyclo[4.1.0]heptan-2-one is characterized by an oxabicyclic framework with four methyl groups attached to the carbon atoms and a ketone functional group . The average mass of the molecule is 168.233 Da, and the monoisotopic mass is 168.115036 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of 4,4,7,7-Tetramethyl-3-oxabicyclo[4.1.0]heptan-2-one include its molecular formula (C10H16O2), average mass (168.233 Da), and monoisotopic mass (168.115036 Da) . Additional properties such as melting point, boiling point, solubility, and spectral data are not provided in the available resources .Scientific Research Applications
Drug Discovery
4,4,7,7-Tetramethyl-3-oxabicyclo[4.1.0]heptan-2-one can be used in drug discovery processes. Its unique structure can be leveraged to design and synthesize new bioactive compounds .
Materials Science
In the field of materials science, this compound can be used to generate useful polymers upon oxa ring openings . Its complex structure can contribute to the development of new materials with unique properties .
Diels–Alder Reaction
This compound can be readily available through Diels–Alder reactions of furans . This makes it a valuable compound in research involving Diels–Alder reactions .
Asymmetric Catalysis
A large number of these bicyclic templates are available enantiomerically enriched, either through classical resolution of diastereomers or through asymmetric catalysis . This makes it a valuable compound in research involving asymmetric synthesis .
C–C and C–O Bond Cleavage
The Baeyer–Villiger oxidation of 7-oxabicyclo[2.2.1]heptan-2-ones is the most used reaction to cleave a C–C bond of the 7-oxabicyclo[2.2.1]heptanes . Other routes have used retro-Claisen, retro-Diekmann, and Grob fragmentations . This makes it a valuable compound in research involving bond cleavage reactions .
Mechanism of Action
Target of Action
It has been reported as an anticapsin analog , suggesting that it may interact with proteins or enzymes involved in bacterial cell wall synthesis.
Mode of Action
As an anticapsin analog, it may inhibit the formation of active transcription factors essential for gene expression .
Result of Action
As an anticapsin analog, it may inhibit bacterial growth by interfering with cell wall synthesis .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4,4,7,7-tetramethyl-3-oxabicyclo[4.1.0]heptan-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O2/c1-9(2)5-6-7(8(11)12-9)10(6,3)4/h6-7H,5H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAKBEOUVVTWXNF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2C(C2(C)C)C(=O)O1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,4,7,7-Tetramethyl-3-oxabicyclo[4.1.0]heptan-2-one | |
CAS RN |
14087-71-9, 22841-82-3 | |
Record name | (-)-Dihydrochrysanthemolactone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014087719 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dihydrochrysanthemolactone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022841823 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.